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The quest for stable and efficient perovskite solar cells (PSCs) has led to extensive research

into various modification strategies aimed at improving the quality of the perovskite film and

enhancing device longevity. Among these, the use of formamidine acetate salt (FAAc) as an

additive has shown promise in improving both the power conversion efficiency (PCE) and the

long-term stability of inverted planar PSCs.[1] This guide provides a comparative analysis of

FAAc-modified perovskite devices, supported by experimental data and detailed protocols, to

assist researchers, scientists, and drug development professionals in evaluating this approach.

Comparative Performance and Stability Data
The introduction of FAAc into the perovskite precursor solution has been demonstrated to

significantly enhance the quality of the perovskite film, leading to improved device performance

and stability.[1] Below is a summary of key performance metrics comparing FAAc-modified

devices with unmodified (pristine) counterparts.
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Performance Metric Pristine Device
FAAc-Modified Device (5
mol%)

Power Conversion Efficiency

(PCE)
~17% (implied) 18.90%

Open-Circuit Voltage (VOC) Not specified 1.04 V

Short-Circuit Current Density

(JSC)
Not specified 23.16 mA cm-2

Fill Factor (FF) Not specified ~80%

Hysteresis Noticeable Negligible

Long-Term Stability

Ambient Air (unencapsulated) Significant degradation
Maintained performance for up

to 80 days

Table 1: Comparison of key photovoltaic performance parameters and long-term stability for

pristine and FAAc-modified perovskite solar cells. Data sourced from a study on additive

engineering for inverted planar PSCs.[1]

Another strategy to enhance perovskite solar cell stability involves the use of formamidinium

chloride (FACl) as an additive. This approach has been shown to significantly increase the

environmental stability of perovskite films. Devices with FACl maintained 90% of their initial

efficiency after 1200 hours under ambient air conditions, a stark contrast to the pristine devices

which only retained 50% of their initial efficiency over the same period.[2]

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon research findings. The

following sections outline the typical experimental procedures for fabricating and testing FAAc-

modified perovskite solar cells.

Device Fabrication of FAAc-Modified Perovskite Solar Cells (Inverted Planar Structure)

Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially

cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol for 15
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minutes each. The substrates are then dried with a nitrogen stream and treated with UV-

ozone for 20 minutes.

Hole Transport Layer (HTL) Deposition: A solution of PTAA (bis(4-phenyl)(2,4,6-

trimethylphenyl)amine) in chlorobenzene is spin-coated onto the cleaned ITO substrates,

followed by annealing.

Perovskite Precursor Solution Preparation:

Pristine Solution: A standard perovskite precursor solution is prepared by dissolving

formamidinium iodide (FAI), lead iodide (PbI2), methylammonium bromide (MABr), and

lead bromide (PbBr2) in a mixed solvent of DMF and DMSO.

FAAc-Modified Solution: Formamidine acetate salt (FAAc) is added to the pristine

perovskite precursor solution at a desired molar concentration (e.g., 5 mol%).

Perovskite Film Deposition: The prepared precursor solution (either pristine or FAAc-

modified) is spin-coated onto the PTAA layer in a nitrogen-filled glovebox. An anti-solvent

(e.g., chlorobenzene) is dripped onto the spinning substrate to induce crystallization. The film

is then annealed at a specific temperature to form the perovskite crystal structure.

Electron Transport Layer (ETL) and Electrode Deposition: A C60 layer, followed by a BCP

(bathocuproine) layer, are sequentially deposited via thermal evaporation. Finally, a silver

(Ag) electrode is deposited by thermal evaporation to complete the device.

Long-Term Stability Testing Protocol

Initial Performance Measurement: The initial photovoltaic parameters (PCE, VOC, JSC, FF)

of the fabricated devices are measured under standard test conditions (STC): AM 1.5G

illumination (100 mW/cm-2) at 25 °C.

Environmental Stress Application: The unencapsulated devices are stored in a controlled

environment, such as ambient air with a specific relative humidity or a nitrogen-filled

glovebox, at room temperature.

Periodic Performance Monitoring: The key photovoltaic parameters are measured at regular

intervals (e.g., every 24 hours or as specified) over an extended period (e.g., up to 80 days
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or 1200 hours).

Data Analysis: The degradation of the device performance is quantified by tracking the

change in PCE, VOC, JSC, and FF over time. The stability is often reported as the time it

takes for the PCE to drop to 80% of its initial value (T80).

Visualizing Experimental Workflows and Signaling
Pathways
Experimental Workflow for FAAc-Modified Perovskite Film Deposition
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Caption: Workflow for the deposition of an FAAc-modified perovskite film.

Logical Flow of Long-Term Stability Assessment
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Caption: Logical flow for assessing the long-term stability of perovskite devices.

In conclusion, the incorporation of FAAc as an additive in perovskite precursor solutions

presents a viable strategy for enhancing the long-term stability and overall performance of

perovskite solar cells. The provided data and protocols offer a foundation for researchers to

further explore and optimize this approach in the development of commercially viable

perovskite-based photovoltaic technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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